2-((difluoromethyl)thio)-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)benzamide

• IUPAC Name: 2-(difluoromethylsulfanyl)-N-[(2-methyl-5-pyridin-3-ylpyrazol-3-yl)methyl]benzamide
• InChI: InChI=1S/C18H16F2N4OS/c1-24-13(9-15(23-24)12-5-4-8-21-10-12)11-22-17(25)14-6-2-3-7-16(14)26-18(19)20/h2-10,18H,11H2,1H3,(H,22,25)
• InChI Key: CNSJSCPJYXOLBY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CN=CC=C2)CNC(=O)C3=CC=CC=C3SC(F)F
• Molecular Formula: C18H16F2N4OS
• Molecular Weight: 374.4 g/mol
• CAS No.: 2034376-02-6

Description

2-((difluoromethyl)thio)-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)benzamide is a useful research compound. Its molecular formula is C18H16F2N4OS and its molecular weight is 374.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Imaging Applications

A study details the synthesis of a related compound, aiming at potential applications in positron emission tomography (PET) imaging for cancer diagnosis. The synthesis involved multiple steps starting from difluorobenzoic acid, ultimately aiming to improve imaging of specific cancer mutations, demonstrating the compound's utility in the development of diagnostic agents (Wang et al., 2013).

Antimicrobial Activity

Research into pyrimidine derivatives, closely related to the compound , highlights their significant role in medicinal chemistry. Such compounds have been synthesized and evaluated for their antimicrobial properties, indicating their potential use in developing new antimicrobial agents (Rathod & Solanki, 2018).

Spectroscopic Identification and Synthesis

Another study focused on the synthesis of pyrimidine-2-thione derivatives through different routes, suggesting their application as antifolates. This research underscores the versatility of thio-substituted compounds in synthesizing derivatives with potential therapeutic applications (Mohammed, Ahmed, & Abachi, 2016).

Chemical Characterization and Ionophore Synthesis

Derivatives of carbonyl thiourea featuring toluyl and pyridine groups have been synthesized and characterized. Such studies are pivotal in exploring the chemical properties and potential applications of these compounds as chromoionophores, contributing to the field of chemical sensing and molecular recognition (Journals et al., 2013).

Heterocyclic Synthesis

The role of thioxopyrimidine in synthesizing novel heterocyclic compounds has been explored, leading to the development of molecules incorporating a (thio)pyrimidine moiety. Such research highlights the utility of these compounds in creating new molecules with potential biological activities (Ho & Suen, 2013).